Cas no 38029-88-8 (3-Pyridinesulfonamide, 2-chloro-N,N-diethyl-)

• Product Name: 3-Pyridinesulfonamide, 2-chloro-N,N-diethyl-
• CAS No: 38029-88-8
• MF: C₉H₁₃ClN₂O₂S
• MW: 248.729719877243
• MDL: MFCD12174476
• CID: 1487436
• PubChem ID: 12286956
• Update Time: 2025-11-02

3-Pyridinesulfonamide, 2-chloro-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonamide, 2-chloro-N,N-diethyl-
• 2-chloro-N,N-diethylpyridine-3-sulfonamide
• 38029-88-8
• A1-18365
• DTXSID80484541
• 2-Chloro-pyridine-3-sulfonic acid diethylamide

• MDL： MFCD12174476
• Inchi： 1S/C9H13ClN2O2S/c1-3-12(4-2)15(13,14)8-6-5-7-11-9(8)10/h5-7H,3-4H2,1-2H3
• InChI Key： LVWURXFOPXIHCE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)S(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 248.03879
• Monoisotopic Mass: 248.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 50.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 3-Pyridinesulfonamide, 2-chloro-N,N-diethyl-

Comprehensive Guide to 3-Pyridinesulfonamide, 2-chloro-N,N-diethyl- (CAS No. 38029-88-8): Properties, Applications, and Market Insights

3-Pyridinesulfonamide, 2-chloro-N,N-diethyl- (CAS No. 38029-88-8) is a specialized sulfonamide derivative with a pyridine backbone, widely recognized for its unique chemical properties and diverse applications in research and industrial sectors. This compound, characterized by its chloro and diethyl functional groups, has garnered significant attention due to its role in pharmaceutical intermediates, agrochemical formulations, and material science innovations. In this article, we delve into its molecular structure, key properties, and emerging trends, addressing common queries such as "What is 3-Pyridinesulfonamide used for?" and "How is 2-chloro-N,N-diethyl-3-pyridinesulfonamide synthesized?".

The molecular formula of 3-Pyridinesulfonamide, 2-chloro-N,N-diethyl- is C₉H₁₃ClN₂O₂S, with a molar mass of approximately 248.73 g/mol. Its structure features a pyridine ring substituted at the 2-position with a chloro group and at the 3-position with a sulfonamide moiety bearing diethyl substituents. This configuration imparts distinct electrophilic reactivity and solubility characteristics, making it valuable for cross-coupling reactions and heterocyclic chemistry. Researchers often highlight its thermal stability (decomposing above 200°C) and moderate polarity, which facilitate its use in high-performance liquid chromatography (HPLC) analysis and catalyst design.

In the pharmaceutical industry, CAS 38029-88-8 serves as a precursor for bioactive molecules targeting neurological and metabolic disorders. Recent studies explore its potential in kinase inhibitor development, aligning with the growing demand for precision medicine solutions. Additionally, its agrochemical applications include formulations for crop protection agents, where its sulfonamide group enhances systemic activity in plants. Environmental scientists are investigating its biodegradation pathways to address concerns about sustainable chemistry, a hot topic in 2024.

The synthesis of 2-chloro-N,N-diethyl-3-pyridinesulfonamide typically involves chlorination of 3-pyridinesulfonyl chloride followed by amination with diethylamine. Optimized protocols emphasize atom economy and green solvents, reflecting industry shifts toward eco-friendly manufacturing. Analytical techniques like NMR spectroscopy and mass spectrometry confirm its purity, critical for compliance with REACH regulations and ISO standards.

Market trends indicate rising demand for CAS 38029-88-8, particularly in Asia-Pacific regions, driven by expansions in pharmaceutical R&D and smart agriculture. Suppliers increasingly focus on custom synthesis services to meet niche requirements, while patent analyses reveal innovations in drug delivery systems utilizing this compound. For buyers, key considerations include batch-to-batch consistency and regulatory documentation, frequently searched terms in procurement databases.

Safety data sheets (SDS) recommend standard laboratory precautions when handling this compound, including gloves and ventilation. Though not classified as hazardous under GHS criteria, proper storage conditions (e.g., cool, dry environments) ensure long-term stability. Disposal should follow local chemical waste guidelines, a topic emphasized in recent ESG (Environmental, Social, Governance) corporate policies.

Future research directions may explore 3-Pyridinesulfonamide derivatives in energy storage materials or CO₂ capture technologies, aligning with global decarbonization initiatives. Collaborative studies between academia and industry could unlock novel applications, such as photoactive coatings or biodegradable polymers.

In summary, 3-Pyridinesulfonamide, 2-chloro-N,N-diethyl- exemplifies the intersection of specialty chemicals and cutting-edge technology. Its versatility across sectors—from life sciences to advanced materials—positions it as a compound of enduring relevance. As industries prioritize sustainability and innovation, this sulfonamide derivative will likely remain a focal point in scientific and commercial discourse.